N-(2,2,6,6-tetramethylcyclohexylidene)hydroxylamine

• CAS No.: 7007-40-1
• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: N-(2,2,6,6-tetramethylcyclohexylidene)hydroxylamine
• InChI: InChI=1S/C10H19NO/c1-9(2)6-5-7-10(3,4)8(9)11-12/h12H,5-7H2,1-4H3
• InChI Key: RZWWYFLNOJPCNO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC(C1=NO)(C)C)C

Description

N-(2,2,6,6-tetramethylcyclohexylidene)hydroxylamine is a useful research compound. Its molecular formula is C10H19NO and its molecular weight is 169.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2.3 g of hydroxylamine hydrochloride and 3.6 g of sodium acetate in 20 ml of water is added at RT to a solution of 3.4 g of 2,2,6,6-tetramethylcyclohexanone in 20 ml of MeOH and the reaction mixture is then refluxed for 48 hours. After cooling to RT, the precipitate formed is filtered off, washed with water and dried under vacuum to give 1.2 g of the expected product.